Cas no 32445-99-1 (Benzene,1-(1-methylethyl)-4-(trifluoromethyl)-)

Benzene,1-(1-methylethyl)-4-(trifluoromethyl)- structure
32445-99-1 structure
Product Name:Benzene,1-(1-methylethyl)-4-(trifluoromethyl)-
CAS No:32445-99-1
MF:C10H11F3
MW:188.189553499222
CID:293632
PubChem ID:599680
Update Time:2025-04-19

Benzene,1-(1-methylethyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(1-methylethyl)-4-(trifluoromethyl)-
    • 4-ISOPROPYLBENZOTRIFLUORIDE
    • 1-Isopropyl-4-(trifluoromethyl)benzene
    • 2-[4-(trifluoromethyl)phenyl]propane
    • 4-(trifluoromethyl)cumene
    • 4-isopropyl-1-(trifluoromethyl)benzene
    • 4-trifluoromethylcumene
    • p-Trifluormethylisopropylbenzol (Trifluor-p-cymol)
    • SureCN84043
    • SCHEMBL84043
    • XOOAHFLSBGNQCU-UHFFFAOYSA-N
    • 1-Isopropyl-4-(trifluoromethyl)benzene #
    • DTXSID30344808
    • 1-propan-2-yl-4-(trifluoromethyl)benzene
    • YOWTVAXJKSPKED-UHFFFAOYSA-N
    • Benzene, 1-(1-methylethyl)-4-(trifluoromethyl)-
    • MFCD00190107
    • AKOS005257963
    • 32445-99-1
    • MDL: MFCD00190107
    • Inchi: 1S/C10H11F3/c1-7(2)8-3-5-9(6-4-8)10(11,12)13/h3-7H,1-2H3
    • InChI Key: RPQZZDWFWOIRAN-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C(C)C)(F)F

Computed Properties

  • Exact Mass: 188.08133
  • Monoisotopic Mass: 188.08128484g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

Benzene,1-(1-methylethyl)-4-(trifluoromethyl)- Pricemore >>

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